Cas no 2757730-22-4 ((2-Oxabicyclo[2.1.1]hexan-1-yl)methyl acetate)

• Product Name: (2-Oxabicyclo[2.1.1]hexan-1-yl)methyl acetate
• CAS No: 2757730-22-4
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• MDL: MFCD34601885
• CID: 5140292
• PubChem ID: 162394437
• Update Time: 2026-03-03

(2-Oxabicyclo[2.1.1]hexan-1-yl)methyl acetate Chemical and Physical Properties

Names and Identifiers

• (2-Oxabicyclo[2.1.1]hexan-1-yl)methyl acetate
• F77531
• BS-48621
• 2757730-22-4
• 2-oxabicyclo[2.1.1]hexan-1-ylmethyl acetate

• MDL： MFCD34601885
• Inchi： 1S/C8H12O3/c1-6(9)10-5-8-2-7(3-8)4-11-8/h7H,2-5H2,1H3
• InChI Key： AFMOHMOJSKDNQE-UHFFFAOYSA-N
• SMILES： O1CC2CC1(COC(C)=O)C2

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.5

Additional information on (2-Oxabicyclo[2.1.1]hexan-1-yl)methyl acetate

(2-Oxabicyclo[2.1.1]hexan-1-yl)methyl acetate: A Comprehensive Overview

The compound with CAS No 2757730-22-4, commonly referred to as (2-Oxabicyclo[2.1.1]hexan-1-yl)methyl acetate, is a fascinating molecule with a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of bicyclic ethers, which are known for their stability and versatility in various chemical reactions and applications.

Bicyclic systems like the one found in (2-Oxabicyclo[2.1.1]hexan-1-yl)methyl acetate are of particular interest due to their ability to form stable frameworks that can be modified for diverse purposes. The oxabicyclo[2.1.1]hexane core is a six-membered ring system containing one oxygen atom, which contributes to its ether-like properties and reactivity. The methyl acetate group attached to the bicyclic system adds functionality, making this compound suitable for a range of applications.

Recent studies have highlighted the potential of (2-Oxabicyclo[2.1.1]hexan-1-yl)methyl acetate in drug delivery systems and as a precursor for advanced materials. For instance, researchers have explored its use as a building block for creating bioactive molecules with enhanced pharmacokinetic profiles. The compound's ability to undergo various transformations, such as ring-opening reactions and esterifications, makes it a valuable intermediate in organic synthesis.

In terms of synthesis, (2-Oxabicyclo[2.1.1]hexan-1-yl)methyl acetate can be prepared through a variety of methods, including cyclization reactions of diols or alcohols with suitable electrophiles under specific conditions. These methods often involve the use of acid catalysts or other activating agents to facilitate the formation of the bicyclic ether structure.

The physical and chemical properties of (2-Oxabicyclo[2.1.1]hexan-1-yl)methyl acetate are well-documented, with studies focusing on its solubility, thermal stability, and reactivity under different conditions. For example, research has shown that the compound exhibits good thermal stability up to 80°C before undergoing decomposition, making it suitable for applications requiring moderate heat resistance.

One of the most promising areas of application for (2-Oxabicyclo[2.1.1]hexan-1-yl)methyl acetate is in the development of advanced polymers and materials with tailored properties. By incorporating this compound into polymer networks, scientists have been able to create materials with improved mechanical strength and flexibility, which could find use in industries such as electronics, automotive manufacturing, and biomedical engineering.

Moreover, recent advancements in green chemistry have led to the exploration of (2-Oxabicyclo[2.1.1]hexan-1-yl)methyl acetate as an eco-friendly alternative to traditional solvents and reagents in organic synthesis processes.

In conclusion, (2-Oxabicyclo[2.1.]hexan--yl)methyl acetate (CAS No 757730-) is a versatile compound with a wide range of potential applications across multiple disciplines.